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The table below summarizes the fundamental information available for the research compound Invopressin.

Property

Description

Drug Type

CAS Registry
Number

Molecular Formula

Molecular Weight

Primary Target

Mechanism of
Action

Research
Applications

Highest
Development
Phase

Synthetic peptide [1]

1488411-60-4 [2] [3]

C110H161N31027S2 [2] [3]

2413.78 g/mol [2] [3]

Vasopressin V1A receptor (AVPR1A) [1] [2]

Vasopressin Vl1a receptor modulators; Partial agonist (ECso: 1.0 nM) [1] [2] [3]

Cirrhosis (including bacterial peritonitis, HRS2, and refractory ascites), Acute

Kidney Injury, Ascites, Fibrosis, Hepatorenal Syndrome, End Stage Liver
Disease [1] [3]

Phase 2 (as of May 2025) [1]
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Property Description

Regulatory Status Orphan Drug designation in the United States [1]

Mechanism of Action and Signaling Context

As a V1A receptor partial agonist, Invopressin binds to and partially activates the AVPR1A receptor. To
understand its cellular effects, it is helpful to view the canonical signaling pathway of this receptor, which

Invopressin is expected to modulate.
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Figure 1: Proposed V1A receptor signaling pathway modulated by Invopressin. As a partial agonist, it

would elicit a submaximal response in this cascade compared to a full agonist like native vasopressin [4] [5]

[6].

Clinical Development Landscape

Invopressin is under active clinical investigation. The table below outlines the conditions for which it has

reached Phase 2 trials.

Indication Highest Phase Location Update Date
Acute Kidney Injury Phase 2 United States & Canada 28 Apr 2022
Ascites Phase 2 United States & Canada 28 Apr 2022
Fibrosis Phase 2 United States & Canada 28 Apr 2022
Hepatorenal Syndrome Phase 2 United States & Canada 28 Apr 2022
End Stage Liver Disease Phase 1 - -

Safety Profile: An early clinical result (November 2022) indicated that the most frequent adverse events
were abdominal pain, abnormal gastrointestinal sounds, and diarrhea. No cases of mesenteric ischemia were

reported, and adverse events were generally mild or moderate in severity [1].

Research Context & Further Directions

¢ Distinction from Native Vasopressin: The body's native vasopressin acts on multiple receptor
subtypes (V1A, V1B, V2) to regulate diverse functions including vascular tone, water reabsorption in
the kidneys, and hormone release from the pituitary [4] [5]. Invopressin's design as a V1A-selective
partial agonist suggests a therapeutic intent to modulate specific pathways, such as splanchnic
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vasoconstriction in cirrhosis, while potentially avoiding the pitfalls of excessive activation by a full
agonist [6].
¢ Guide to Finding Experimental Data: While detailed, step-by-step protocols for Invopressin are not
public, you can find methodological insights in research on vasopressin and its receptors:
o In vitro assays for V1A receptor activity (e.g., calcium flux, IP3 accumulation) are described in
studies using vascular smooth muscle cells [6].
o In vivo models for conditions like hepatorenal syndrome and cirrhosis, which are relevant to
Invopressin's indications, are documented in hepatology and pharmacology literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

© 2026 Smolecule. All rights reserved. 5/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2580829/
https://www.smolecule.com/products/s12859856?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2580829/
https://www.smolecule.com/products/s12859856?utm_src=pdf-body
https://www.smolecule.com/products/s12859856?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/drug/c4388a26ca0544048aee49616e2d5056
https://www.abmole.com/products/invopressin.html
https://www.chemsrc.com/en/cas/1488411-60-4_1775237.html
https://www.ncbi.nlm.nih.gov/books/NBK526069/
https://en.wikipedia.org/wiki/Vasopressin_receptor
https://pmc.ncbi.nlm.nih.gov/articles/PMC2580829/
https://www.smolecule.com/products/b12859856#invopressin-physiological-effects
https://www.smolecule.com/products/b12859856#invopressin-physiological-effects
https://www.smolecule.com/products/b12859856#invopressin-physiological-effects
https://www.smolecule.com/products/s12859856?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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